1-(6-Chloro-2-methyl-phenyl)amino-3-hydroxy-propane

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 3-(2-chloro-6-methylanilino)propan-1-ol
• InChI: InChI=1S/C10H14ClNO/c1-8-4-2-5-9(11)10(8)12-6-3-7-13/h2,4-5,12-13H,3,6-7H2,1H3
• InChI Key: VEYGDWPKSFSGKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NCCCO

Description

1-(6-Chloro-2-methyl-phenyl)amino-3-hydroxy-propane is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the 6-chloro-2-methyl aniline (70.8 g) and 3-bromo-1-propanol (27.8 g) was heated under nitrogen to 100° C. for 2 hours. The mixture was cooled and partitioned between dichloromethane and 1N sodium hydroxide. The organic layer was washed with 20% aqueous sodium chloride, dried over anhydrous potassium carbonate and evaporated to dryness. The residue was flash chromatographed on Merck-60 flash silica gel. Elution with a hexane-ethyl acetate gradient (from 8:1 to 3:1) provided the title compound (30.86 g, 77.5%) as a pale yellow oil, which was used as such in the next step.